Cas no 371197-95-4 (1-Propanol,3-(2-benzothiazolyloxy)-(9CI))

• Product Name: 1-Propanol,3-(2-benzothiazolyloxy)-(9CI)
• CAS No: 371197-95-4
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 297754
• Update Time: 2022-07-26

1-Propanol,3-(2-benzothiazolyloxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(2-benzothiazolyloxy)-(9CI)

• Inchi： 1S/C10H11NO2S/c12-6-3-7-13-10-11-8-4-1-2-5-9(8)14-10/h1-2,4-5,12H,3,6-7H2
• InChI Key： NYCVIRRCDJGKSZ-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 209.051
• Monoisotopic Mass: 209.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6A^2